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Compound of Interest

Compound Name:
Cyclopropanecarboxylic acid

anhydride

Cat. No.: B1581063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Cyclopropane
Moiety in Modern Chemistry
The cyclopropane ring, a strained three-membered carbocycle, is a recurring and valuable

structural motif in a myriad of biologically active molecules, including pharmaceuticals and

agrochemicals. Its unique conformational constraints and electronic properties can impart

profound effects on a molecule's metabolic stability, binding affinity, and overall

pharmacokinetic profile. Cyclopropanecarbonyl cyclopropanecarboxylate (CAS No. 33993-24-

7) serves as a key building block, enabling the introduction of the cyclopropylcarbonyl group

into more complex molecular architectures. This guide provides a comprehensive, in-depth

exploration of the synthesis of this important intermediate, grounded in established chemical

principles and supported by field-proven insights.

Physicochemical Properties of Key Compounds
A thorough understanding of the physical and chemical properties of all reagents,

intermediates, and the final product is paramount for successful and safe synthesis.
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Cyclopropane

carboxylic

Acid

1759-53-1 C₄H₆O₂ 86.09 182-184 1.087

Thionyl

Chloride
7719-09-7 SOCl₂ 118.97 79 1.631

Cyclopropane

carbonyl

Chloride

4023-34-1 C₄H₅ClO 104.53 119 1.152

Cyclopropane

methanol
2516-33-8 C₄H₈O 72.11 123-124 0.939

Cyclopropane

carbonyl

Cyclopropane

carboxylate

33993-24-7 C₈H₁₂O₂ 140.18
Not readily

available

Not readily

available

Synthetic Strategy: A Multi-Step Approach
The synthesis of cyclopropanecarbonyl cyclopropanecarboxylate is most effectively achieved

through a three-step process, commencing with the commercially available

cyclopropanecarboxylic acid. This strategy ensures high yields and purity of the final product.
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Cyclopropanecarboxylic Acid Cyclopropanecarbonyl Chloride Thionyl Chloride (SOCl₂)

Cyclopropanecarbonyl
Cyclopropanecarboxylate

 Pyridine (Base)

Cyclopropanemethanol

Mechanism of Cyclopropanecarbonyl Chloride Formation

Cyclopropanecarboxylic Acid + Thionyl Chloride Chlorosulfite Ester Intermediate

Nucleophilic attack of
carboxylic acid on sulfur Cyclopropanecarbonyl Chloride + SO₂ + HCl

Intramolecular nucleophilic attack by Cl⁻
and collapse of the intermediate

Esterification Mechanism

Cyclopropanecarbonyl Chloride + Cyclopropanemethanol Tetrahedral Intermediate

Nucleophilic attack of
alcohol on carbonyl carbon Cyclopropanecarbonyl Cyclopropanecarboxylate + HCl

Collapse of intermediate
and loss of leaving group (Cl⁻)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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